Cas no 748723-00-4 (Benzenecarboximidamide,3,4-diethoxy-)

• Product Name: Benzenecarboximidamide,3,4-diethoxy-
• CAS No: 748723-00-4
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 561128
• PubChem ID: 28702356
• Update Time: 2025-04-19

Benzenecarboximidamide,3,4-diethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,3,4-diethoxy-
• Benzenecarboximidamide, 3,4-diethoxy- (9CI)
• AKOS010647791
• 3,4-Diethoxybenzimidamide
• 748723-00-4

• Inchi： 1S/C11H16N2O2/c1-3-14-9-6-5-8(11(12)13)7-10(9)15-4-2/h5-7H,3-4H2,1-2H3,(H3,12,13)
• InChI Key： RTBQHMGPIWAPOH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=N)N)C=CC=1OCC

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.3A^2

Experimental Properties

• PSA: 68.33000
• LogP: 2.56810